Cas no 1164553-73-4 ((2Z)-3-(2-chlorophenyl)-N-4-(diethylamino)phenylprop-2-enamide)

• Product Name: (2Z)-3-(2-chlorophenyl)-N-4-(diethylamino)phenylprop-2-enamide
• CAS No: 1164553-73-4
• MF: C₁₉H₂₁ClN₂O
• MW: 328.835843801498
• CID: 6205876
• PubChem ID: 1556087
• Update Time: 2025-10-20

(2Z)-3-(2-chlorophenyl)-N-4-(diethylamino)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2-chlorophenyl)-N-4-(diethylamino)phenylprop-2-enamide
• BIM-0049118.P001
• cid_1556087
• 3-(2-chlorophenyl)-N-[4-(diethylamino)phenyl]acrylamide
• 1164553-73-4
• BDBM50156
• (Z)-3-(2-chlorophenyl)-N-(4-(diethylamino)phenyl)acrylamide
• CHEMBL1449333
• AKOS001613621
• SMR000186510
• (2Z)-3-(2-chlorophenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide
• SR-01000410727
• (Z)-3-(2-chlorophenyl)-N-[4-(diethylamino)phenyl]acrylamide
• HMS2487A06
• SR-01000410727-1
• F0910-0454
• (Z)-3-(2-chlorophenyl)-N-[4-(diethylamino)phenyl]-2-propenamide
• (Z)-3-(2-chlorophenyl)-N-[4-(diethylamino)phenyl]prop-2-enamide
• MLS000579776

• Inchi： 1S/C19H21ClN2O/c1-3-22(4-2)17-12-10-16(11-13-17)21-19(23)14-9-15-7-5-6-8-18(15)20/h5-14H,3-4H2,1-2H3,(H,21,23)/b14-9-
• InChI Key： TVIYXXFKSQTYGQ-ZROIWOOFSA-N
• SMILES： ClC1C=CC=CC=1/C=C\C(NC1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 328.1342410g/mol
• Monoisotopic Mass: 328.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 32.3Ų

Additional information on (2Z)-3-(2-chlorophenyl)-N-4-(diethylamino)phenylprop-2-enamide

Exploring the Properties and Applications of (2Z)-3-(2-Chlorophenyl)-N-4-(Diethylamino)Phenylprop-2-Enamide (CAS No. 1164553-73-4)

(2Z)-3-(2-Chlorophenyl)-N-4-(Diethylamino)Phenylprop-2-enamide, identified by the CAS registry number 1164553-73-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a chlorophenyl group, a diethylamino substituent, and a conjugated enamide system. These structural features contribute to its distinctive chemical properties and reactivity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and possibly some form of stereochemical control to achieve the desired Z-isomer. Recent advancements in asymmetric synthesis techniques have made it easier to produce enantiomerically pure samples of such compounds, which is crucial for their application in drug development.

Research into the biological activity of (2Z)-3-(2-Chlorophenyl)-N-4-(Diethylamino)Phenylprop-2-enamide has revealed promising results in several areas. For instance, studies have shown that this compound exhibits potent antimicrobial properties, particularly against gram-positive bacteria. This is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymatic processes.

In addition to its antimicrobial activity, this compound has also been investigated for its potential as a cancer therapeutic agent. Preclinical studies suggest that it may induce apoptosis in cancer cells by targeting specific signaling pathways. The presence of the chlorophenyl group and the conjugated enamide system likely plays a role in its ability to interact with cellular targets effectively.

The pharmacokinetic profile of this compound has also been a focus of recent research. Studies indicate that it has moderate bioavailability when administered orally, with reasonable absorption rates and limited first-pass metabolism. However, further research is needed to optimize its pharmacokinetic properties for clinical use.

In terms of industrial applications, the synthesis of (2Z)-3-(2-Chlorophenyl)-N-4-(Diethylamino)Phenylprop-2-enamide can be scaled up using modern chemical engineering techniques. The use of catalytic systems and green chemistry principles can help reduce the environmental impact of its production process.

The safety profile of this compound has been evaluated in several toxicity studies. Results indicate that it has low acute toxicity when administered at therapeutic doses. However, long-term toxicity studies are still required to fully assess its safety for human use.

In conclusion, (2Z)-3-(2-Chlorophenyl)-N-4-(Diethylamino)Phenylprop-2-enamide (CAS No. 1164553-73-4) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. With ongoing research into its biological activity, pharmacokinetics, and safety profile, this compound holds promise for future applications in medicine and beyond.